5-Hydroxynepafenac-d5

• Molecular Formula: C15H14N2O3
• Molecular Weight: 275.31 g/mol
• InChI: InChI=1S/C15H14N2O3/c16-13(19)7-10-6-11(18)8-12(14(10)17)15(20)9-4-2-1-3-5-9/h1-6,8,18H,7,17H2,(H2,16,19)/i1D,2D,3D,4D,5D
• InChIKey: RENQVUHCLLZUOP-RALIUCGRSA-N

5-Hydroxynepafenac-d5 Deuterated Internal Standard

5-Hydroxynepafenac-d5 is a stable isotope-labeled (deuterated) analog of 5-hydroxynepafenac, the primary plasma metabolite of the ophthalmic prodrug nepafenac . It is intended exclusively for use as an internal standard (IS) in quantitative analytical methods, including LC-MS, GC-MS, and NMR, to enable accurate and reproducible measurement of 5-hydroxynepafenac in complex biological matrices . The compound possesses the identical chemical structure to the unlabeled analyte, with the exception of five deuterium atoms incorporated on the benzoyl ring, resulting in a molecular weight of 275.31 g/mol and a distinct mass shift of +5 Da relative to the endogenous metabolite .

1

Workflow: LC-MS/MS bioanalysis of 5-hydroxynepafenac

2

Selection: Deuterated internal standard (d5)

3

Use context: Corrects matrix effects and recovery for the active metabolite

Why 5-Hydroxynepafenac-d5 Cannot Be Substituted

Substituting 5-hydroxynepafenac-d5 with unlabeled 5-hydroxynepafenac or a structurally related internal standard (e.g., nepafenac-d5) is scientifically unsound for quantitative bioanalysis of the 5-hydroxynepafenac metabolite. The unlabeled form cannot be distinguished from the endogenous analyte by mass spectrometry, precluding its use as an internal standard and resulting in uncorrected matrix effects that compromise assay accuracy . Similarly, while nepafenac-d5 serves as an IS for the parent prodrug, it exhibits distinct chromatographic retention and ionization behavior compared to the hydroxylated metabolite, leading to divergent matrix effect profiles and poor recovery correction [1]. The deuterium labeling pattern of 5-hydroxynepafenac-d5 is specifically matched to the analyte's mass and physicochemical properties, a prerequisite for achieving acceptable accuracy and precision in validated bioanalytical methods .

Unlabeled analog co‑elution

Unlabeled 5‑hydroxynepafenac co‑elutes and cannot be distinguished from the analyte by MS, making quantification impossible.

Structural mismatch with prodrug ISTD

Nepafenac‑d5 differs in structure; it cannot correct for metabolite‑specific extraction recovery and ionization efficiency.

Matrix‑dependent bias

An inappropriate ISTD fails to track analyte behavior through sample preparation, introducing significant, matrix‑dependent inaccuracy.

• [1] KCAS Bio. LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis. 2020. View Source

5-Hydroxynepafenac-d5 Quantitative Evidence

Superior Selectivity via Mass Shift

The procurement value of 5-hydroxynepafenac-d5 is predicated on its high isotopic enrichment. As verified by vendor specification, the compound exhibits an isotopic purity of ≥98 atom % deuterium . In contrast, unlabeled 5-hydroxynepafenac possesses only the natural abundance of deuterium, which is approximately 0.015% [1]. This enrichment enables unambiguous mass spectrometric discrimination between the internal standard and the endogenous analyte, a prerequisite for quantitative LC-MS/MS bioanalysis.

Mass shift selectivity

Head‑to‑head

+5.0317 Da vs 0 Da (unlabeled)

Supports unambiguous analyte detection in LC‑MS/MS

ESI‑MS conditions; baseline resolution even with co‑elution

Evidence Dimension	Isotopic Purity (Atom % Deuterium)
Target Compound Data	≥98 atom % D (vendor specification)
Comparator Or Baseline	Unlabeled 5-hydroxynepafenac: ~0.015 atom % D (natural abundance)
Quantified Difference	~6,500-fold enrichment in deuterium content
Conditions	Vendor certificate of analysis; natural isotopic abundance reference data

Why This Matters

Ensures that the internal standard signal is completely resolved from the analyte signal in MS detection, eliminating cross-talk and enabling accurate quantification.

• [1] International Union of Pure and Applied Chemistry (IUPAC). Isotopic Abundances. Commission on Isotopic Abundances and Atomic Weights. View Source

Verifiable Isotopic Purity

5-Hydroxynepafenac-d5 provides a mass increment of +5 Da (m/z 275 → 280 in positive ion mode) relative to the unlabeled analyte, which is sufficient to avoid isotopic overlap and interference from the M+1, M+2, etc., isotope peaks of the analyte . This contrasts with nepafenac-d5, which, although also exhibiting a +5 Da shift, is intended for quantification of the parent prodrug and exhibits different chromatographic behavior and ionization efficiency compared to the hydroxylated metabolite .

Isotopic purity

Specification review

≥98 atom % D

High enrichment minimizes isotopic cross‑talk

As verified by supplier QC; supports linear analytical response

Evidence Dimension	Mass Shift for MS Detection
Target Compound Data	+5 Da (C15H9D5N2O3, MW 275.31) vs. unlabeled analyte (C15H14N2O3, MW 270.28)
Comparator Or Baseline	Nepafenac-d5: +5 Da shift for parent drug (C15H9D5N2O2, MW 259.31) vs. unlabeled nepafenac (MW 254.28); 5-hydroxynepafenac (unlabeled): 0 Da shift
Quantified Difference	The deuterium labeling is matched to the specific metabolite structure, ensuring co-elution and similar ionization properties to 5-hydroxynepafenac.
Conditions	LC-MS/MS analysis in positive electrospray ionization (ESI) mode

Why This Matters

Corrects for variability in sample preparation, ionization efficiency, and matrix effects specifically for the 5-hydroxynepafenac analyte, not for the parent drug.

Metabolite vs. Prodrug Differentiation

The chemical purity of 5-hydroxynepafenac-d5 is specified as ≥98% (by HPLC) by major suppliers . While unlabeled 5-hydroxynepafenac reference standards are also available at similar purity levels (e.g., 98% by HPLC) , the critical differentiator for the deuterated form is the combination of high chemical purity with high isotopic purity, which is not a specification for the unlabeled material. In the context of a SIL-IS, impurities can co-elute or generate MS signals that interfere with either the analyte or the IS channel, compromising assay accuracy.

Metabolite‑specific ISTD

Class‑level

Matched vs. prodrug ISTD (Nepafenac‑d5)

Use of matched ISTD is essential for metabolite‑specific recovery correction

Class‑level inference; data to verify in target matrix and assay conditions

Evidence Dimension	Chemical Purity by HPLC
Target Compound Data	≥98% (InvivoChem)
Comparator Or Baseline	Unlabeled 5-hydroxynepafenac: 98% (vendor specification)
Quantified Difference	Comparable chemical purity; however, the deuterated form additionally guarantees ≥98 atom % D isotopic enrichment.
Conditions	HPLC analysis per vendor COA

Why This Matters

Ensures that the internal standard contributes minimal background interference, while the isotopic purity ensures the MS signal is cleanly resolved from the analyte.

Reduction of Matrix Effects in Biological Samples: SIL-IS Principle

The use of a stable isotope-labeled internal standard (SIL-IS) such as 5-hydroxynepafenac-d5 is the gold standard for mitigating matrix effects in LC-MS/MS bioanalysis [1]. While direct comparative data for 5-hydroxynepafenac-d5 versus an unlabeled analog IS are not publicly available, the class-level principle is well established: SIL-IS co-elutes with the analyte and experiences identical ion suppression or enhancement, thereby normalizing the analyte response and improving accuracy and precision . In contrast, a structural analog IS may not co-elute and may not correct for matrix effects to the same degree [2].

Evidence Dimension	Matrix Effect Correction Efficiency
Target Compound Data	Co-elution with 5-hydroxynepafenac; parallel matrix effect behavior (class-level property)
Comparator Or Baseline	Non-deuterated structural analog internal standard (e.g., a related NSAID metabolite): may exhibit different retention time and matrix effect profile
Quantified Difference	Class-level: SIL-IS typically reduces variability and improves accuracy compared to analog IS in validated methods.
Conditions	Protein-precipitated plasma or tissue homogenate analyzed by LC-ESI-MS/MS

Why This Matters

Directly impacts the reliability of pharmacokinetic data and the ability to meet regulatory bioanalytical method validation guidelines (e.g., FDA, EMA).

• [1] KCAS Bio. The Value of Deuterated Internal Standards. 2017. View Source
• [2] Labmate Online. How to Overcome LC-MS/MS Matrix Effects to Achieve Maximum Reliability. View Source

5-Hydroxynepafenac-d5 Application Scenarios

Ocular Pharmacokinetic LC-MS/MS Assay

5-Hydroxynepafenac-d5 is the definitive internal standard for LC-MS/MS quantification of the nepafenac metabolite in plasma, as required for preclinical and clinical pharmacokinetic investigations. Its +5 Da mass shift and high isotopic purity (≥98 atom % D) ensure accurate and precise measurement of the metabolite, which constitutes approximately 9% of total radioactivity at Cmax following ophthalmic administration [1]. Use of the unlabeled compound would be analytically invalid.

Regulatory BA/BE Bioanalysis

In studies assessing the intraocular distribution and metabolic fate of nepafenac, 5-hydroxynepafenac-d5 serves as the internal standard for quantifying the 5-hydroxy metabolite in tissue homogenates (e.g., retina, choroid, aqueous humor). The deuterated standard compensates for the complex matrix effects inherent to ocular tissues, enabling reliable determination of metabolite concentrations that are critical for understanding the prodrug's mechanism of action .

In Vitro Metabolic Stability & DDI Studies

For laboratories developing bioanalytical methods intended to support regulatory submissions (e.g., ANDA, IND), the use of a SIL-IS such as 5-hydroxynepafenac-d5 is a key element for demonstrating method accuracy, precision, and robustness in accordance with FDA and EMA guidelines on bioanalytical method validation. The combination of high chemical purity (≥98%) and isotopic enrichment directly supports the rigorous performance criteria required for validated assays.

Drug Product Quality Control & Stability

In forced degradation and stability-indicating studies of nepafenac ophthalmic formulations, 5-hydroxynepafenac-d5 can be employed as an internal standard for the accurate quantification of the hydrolytic degradation product, 5-hydroxynepafenac, which is a key impurity and stability indicator . The deuterated IS ensures that quantitation is not confounded by matrix components from the formulation excipients or degradation matrices.

Application

Selection Property

Validation Focus

Ocular tissue metabolite monitoring

Deuterated ISTD with mass shift

Matrix‑effect and recovery correction

Cross‑study bioanalytical method consistency

Batch‑to‑batch isotopic purity

Method reproducibility over time

In vitro metabolism and drug interaction studies

Definitive metabolite quantification

Enzyme kinetic parameter accuracy

Stability‑indicating method for drug products

High‑purity ISTD for trace analysis

Degradation product quantification accuracy

• [1] RxReasoner. Nepafenac Pharmacokinetics. (citing Nevanac SPC). View Source